Cas no 2580238-55-5 (Tert-butyl 1-(piperidin-2-yl)cyclopropane-1-carboxylate)

Tert-butyl 1-(piperidin-2-yl)cyclopropane-1-carboxylate is a versatile bicyclic compound featuring a cyclopropane ring fused to a piperidine scaffold, with a tert-butyl carboxylate protecting group. This structure offers stability and synthetic flexibility, making it valuable in medicinal chemistry and organic synthesis. The cyclopropane moiety enhances rigidity, while the piperidine ring provides a basic nitrogen for further functionalization. The tert-butyl ester group facilitates deprotection under mild acidic conditions, enabling downstream modifications. Its balanced lipophilicity and steric profile make it suitable for intermediate applications in drug discovery, particularly in the development of bioactive molecules targeting CNS or protease inhibitors. The compound’s well-defined stereochemistry further supports its utility in enantioselective synthesis.
Tert-butyl 1-(piperidin-2-yl)cyclopropane-1-carboxylate structure
2580238-55-5 structure
Product Name:Tert-butyl 1-(piperidin-2-yl)cyclopropane-1-carboxylate
CAS No:2580238-55-5
MF:C13H23NO2
MW:225.32722401619
CID:5664492
PubChem ID:165886455
Update Time:2025-06-11

Tert-butyl 1-(piperidin-2-yl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-27731937
    • tert-butyl 1-(piperidin-2-yl)cyclopropane-1-carboxylate
    • 2580238-55-5
    • Tert-butyl 1-(piperidin-2-yl)cyclopropane-1-carboxylate
    • Inchi: 1S/C13H23NO2/c1-12(2,3)16-11(15)13(7-8-13)10-6-4-5-9-14-10/h10,14H,4-9H2,1-3H3
    • InChI Key: BXKKLHAPBGPJEJ-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(C1(C2CCCCN2)CC1)=O

Computed Properties

  • Exact Mass: 225.172878976g/mol
  • Monoisotopic Mass: 225.172878976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 38.3Ų

Tert-butyl 1-(piperidin-2-yl)cyclopropane-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27731937-1g
tert-butyl 1-(piperidin-2-yl)cyclopropane-1-carboxylate
2580238-55-5
1g
$1157.0 2023-09-10
Enamine
EN300-27731937-5g
tert-butyl 1-(piperidin-2-yl)cyclopropane-1-carboxylate
2580238-55-5
5g
$3355.0 2023-09-10
Enamine
EN300-27731937-10g
tert-butyl 1-(piperidin-2-yl)cyclopropane-1-carboxylate
2580238-55-5
10g
$4974.0 2023-09-10
Enamine
EN300-27731937-0.05g
tert-butyl 1-(piperidin-2-yl)cyclopropane-1-carboxylate
2580238-55-5 95.0%
0.05g
$972.0 2025-03-19
Enamine
EN300-27731937-0.1g
tert-butyl 1-(piperidin-2-yl)cyclopropane-1-carboxylate
2580238-55-5 95.0%
0.1g
$1019.0 2025-03-19
Enamine
EN300-27731937-0.25g
tert-butyl 1-(piperidin-2-yl)cyclopropane-1-carboxylate
2580238-55-5 95.0%
0.25g
$1065.0 2025-03-19
Enamine
EN300-27731937-0.5g
tert-butyl 1-(piperidin-2-yl)cyclopropane-1-carboxylate
2580238-55-5 95.0%
0.5g
$1111.0 2025-03-19
Enamine
EN300-27731937-1.0g
tert-butyl 1-(piperidin-2-yl)cyclopropane-1-carboxylate
2580238-55-5 95.0%
1.0g
$1157.0 2025-03-19
Enamine
EN300-27731937-2.5g
tert-butyl 1-(piperidin-2-yl)cyclopropane-1-carboxylate
2580238-55-5 95.0%
2.5g
$2268.0 2025-03-19
Enamine
EN300-27731937-5.0g
tert-butyl 1-(piperidin-2-yl)cyclopropane-1-carboxylate
2580238-55-5 95.0%
5.0g
$3355.0 2025-03-19

Additional information on Tert-butyl 1-(piperidin-2-yl)cyclopropane-1-carboxylate

Introduction to Tert-butyl 1-(piperidin-2-yl)cyclopropane-1-carboxylate (CAS No. 2580238-55-5)

Tert-butyl 1-(piperidin-2-yl)cyclopropane-1-carboxylate, identified by the chemical compound code CAS No. 2580238-55-5, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by its cyclopropane ring and piperidine moiety, which are known for their unique structural and pharmacological properties. The tert-butyl group appended to the cyclopropane ring enhances the steric bulk of the molecule, influencing its interactions with biological targets, while the piperidin-2-yl substituent introduces a nitrogen-rich environment that can modulate binding affinities and metabolic stability.

The structural framework of Tert-butyl 1-(piperidin-2-yl)cyclopropane-1-carboxylate makes it a promising candidate for drug discovery efforts aimed at developing novel therapeutic agents. The cyclopropane ring, a three-membered carbon heterocycle, is renowned for its strained geometry, which can lead to high reactivity and selective binding interactions with biological macromolecules. In contrast, the piperidine ring, a six-membered nitrogen-containing heterocycle, is widely prevalent in biologically active compounds due to its ability to form hydrogen bonds and engage in hydrophobic interactions. The combination of these two motifs in Tert-butyl 1-(piperidin-2-yl)cyclopropane-1-carboxylate suggests potential applications in modulating enzyme activity, receptor binding, and cellular signaling pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and pharmacokinetic profiles of such compounds with greater precision. Studies indicate that the steric hindrance provided by the tert-butyl group can effectively shield sensitive regions of biological targets, reducing off-target effects and improving selectivity. Meanwhile, the presence of the piperidin-2-yl moiety allows for fine-tuning of pharmacological properties by adjusting electronic distributions and hydrogen bonding capabilities. These features make Tert-butyl 1-(piperidin-2-yl)cyclopropane-1-carboxylate a versatile scaffold for designing molecules with tailored biological activities.

In the context of modern drug development, small molecules like Tert-butyl 1-(piperidin-2-yl)cyclopropane-1-carboxylate are being explored for their potential in addressing unmet medical needs across various therapeutic areas. For instance, preliminary investigations have highlighted its structural similarity to known bioactive scaffolds used in oncology and neurology research. The cyclopropane motif has been implicated in interactions with enzymes involved in cancer cell proliferation, while piperidine derivatives are frequently encountered in antipsychotic and anticonvulsant drugs. Such precedents suggest that CAS No. 2580238-55-5 may serve as a valuable building block for generating next-generation therapeutics.

The synthesis of Tert-butyl 1-(piperidin-2-yl)cyclopropane-1-carboxylate involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic strategies often include cyclopropanation reactions to introduce the strained three-membered ring, followed by nucleophilic substitution or coupling reactions to attach the piperidine moiety. Advances in catalytic methods have further streamlined these processes, enabling more efficient production scales suitable for industrial applications. The development of green chemistry principles has also influenced synthetic routes toward minimizing waste and reducing environmental impact.

From a medicinal chemistry perspective, the physicochemical properties of Tert-butyl 1-(piperidin-2-yl)cyclopropane-1-carboxylate play a crucial role in determining its suitability as a drug candidate. Factors such as solubility, lipophilicity, metabolic stability, and pharmacokinetic profiles must be carefully evaluated to ensure therapeutic efficacy while minimizing adverse effects. Computational tools like Quantitative Structure-Affinity Relationships (QSAR) have been instrumental in predicting these properties before experimental validation is undertaken. Such predictive models help guide structural modifications aimed at optimizing drug-like characteristics.

The role of CAS No. 2580238-55-5 extends beyond academic research; it also holds commercial interest for pharmaceutical companies seeking novel chemical entities (NCEs) for patentable drug candidates. Intellectual property considerations often revolve around unique structural features that distinguish this compound from existing patents or known molecules. Collaborative efforts between academic institutions and industry partners have accelerated the translation of laboratory findings into preclinical studies designed to assess safety and efficacy profiles.

As research methodologies evolve, high-throughput screening (HTS) technologies have become indispensable for rapidly evaluating large libraries of compounds like Tert-butyl 1-(piperidin-2-yl)cyclopropane-1-carboxylate against biological targets. These screens enable researchers to identify hit compounds with promising activity before proceeding with more detailed characterization studies. Integration with artificial intelligence (AI) systems has further enhanced HTS capabilities by automating data analysis and prioritizing compounds based on predicted bioactivity scores derived from machine learning models trained on large datasets.

The future directions for exploring Tert-butyl 1-(piperidin-2-y)cyclopropane -1-carboxy l ate (CAS No .2580238 -55 -5) include expanding its chemical space through derivatization strategies such as halogenation or functional group interconversions . These modifications may unlock new pharmacological activities or improve pharmacokinetic profiles . Additionally , exploring prodrug formulations could enhance delivery systems , allowing targeted release at specific sites within biological systems . p > < p > In summary , Tert - but yl 1 -( p i per id i n -2 - y l ) c y c lo pro pa n e -1 -carb ox y l ate ( CAS No .2580238 -55 -5) represents an intriguing molecular entity with potential applications across multiple therapeutic domains . Its unique structural features , combined with ongoing advancements i n synthetic chemistry an d computational biology , position it as a valuable asset f or future drug discovery initiatives . As researc h continues t o unravel its pharma c ological promise , this compoun d is poised t o contribute sign if icant ly t o advancements i n m edical science . p >

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd